Cas no 88952-10-7 (Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester)

Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester structure
88952-10-7 structure
Product Name:Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester
CAS No:88952-10-7
MF:C17H15ClO4
MW:318.751604318619
CID:618631
PubChem ID:13190813
Update Time:2025-04-19

Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester
    • (2-acetyl-4-chloro-6-methylphenyl) 3-methoxybenzoate
    • 2-Acetyl-4-chloro-6-methylphenyl 3-methoxybenzoate
    • DTXSID60526014
    • 88952-10-7
    • Inchi: 1S/C17H15ClO4/c1-10-7-13(18)9-15(11(2)19)16(10)22-17(20)12-5-4-6-14(8-12)21-3/h4-9H,1-3H3
    • InChI Key: BMFWOBGBCVCRCC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(C)=O)C(=C(C)C=1)OC(C1C=CC=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 318.0658866g/mol
  • Monoisotopic Mass: 318.0658866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.6Ų
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